Cas no 1510037-07-6 (2-Methyl-1-(pyridin-3-yl)cyclopentane-1-carboxylic acid)

• Product Name: 2-Methyl-1-(pyridin-3-yl)cyclopentane-1-carboxylic acid
• CAS No: 1510037-07-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6178156
• PubChem ID: 80522524
• Update Time: 2025-05-24

2-Methyl-1-(pyridin-3-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153851
• 2-methyl-1-(pyridin-3-yl)cyclopentane-1-carboxylicacid
• 2-methyl-1-(pyridin-3-yl)cyclopentane-1-carboxylic acid
• 1510037-07-6
• AKOS019087096
• 2-Methyl-1-(pyridin-3-yl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C12H15NO2/c1-9-4-2-6-12(9,11(14)15)10-5-3-7-13-8-10/h3,5,7-9H,2,4,6H2,1H3,(H,14,15)
• InChI Key： FWGGDULDQIYLOC-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NC=CC=2)CCCC1C)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-Methyl-1-(pyridin-3-yl)cyclopentane-1-carboxylic acid

2-Methyl-1-(pyridin-3-yl)cyclopentane-1-carboxylic acid: A Comprehensive Overview

2-Methyl-1-(pyridin-3-yl)cyclopentane-1-carboxylic acid, also known by its CAS registry number CAS No. 1510037-07-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a pyridine moiety and a carboxylic acid group, making it a versatile molecule for various applications.

The molecular structure of 2-Methyl... is notable for its cyclopentane ring, which serves as the central framework. Attached to this ring is a pyridine group at the 3-position, contributing to the molecule's aromaticity and potential for hydrogen bonding interactions. The carboxylic acid group at the 1-position further enhances the molecule's functional diversity, enabling it to participate in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the potential of 2-Methyl... as a precursor in drug design. Its structural features make it an attractive candidate for developing bioactive compounds with specific pharmacological properties. For instance, researchers have explored its role in modulating enzyme activity and its potential as an antagonist or agonist in receptor-mediated signaling pathways.

In addition to its pharmacological applications, 2-Methyl... has shown promise in materials science. Its unique combination of rigidity and flexibility makes it suitable for use in polymer synthesis and as a building block for advanced materials with tailored properties.

The synthesis of 2-Methyl... involves a multi-step process that typically begins with the preparation of the cyclopentane ring followed by functionalization with the pyridine and carboxylic acid groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, the compound's synthesis and application are being studied to ensure sustainability and minimize ecological impact. Green chemistry approaches are being integrated into its production processes to reduce waste and energy consumption.

In conclusion, 2-Methyl... stands out as a multifaceted compound with vast potential across various scientific domains. Its structural features, coupled with ongoing research into its applications, position it as a key player in future innovations in chemistry and beyond.